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Cat. No.: B1251115 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth analysis of the protein kinase C (PKC) isoform

selectivity of Bisindolylmaleimide XI hydrochloride (also known as Ro 32-0432). This

document collates critical quantitative data, outlines detailed experimental methodologies for

assessing isoform specificity, and presents visual representations of key signaling pathways

and experimental workflows to facilitate a comprehensive understanding of this potent and

selective PKC inhibitor.

Core Data Presentation: PKC Isoform Inhibition
Profile
Bisindolylmaleimide XI hydrochloride has demonstrated significant potency and selectivity

for various PKC isoforms. The following table summarizes the half-maximal inhibitory

concentration (IC50) values, providing a clear comparison of its activity across different

isoforms.
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PKC Isoform IC50 (nM)

PKCα 9[1][2]

PKCβI 28[1][2]

PKCβII 31[1]

PKCγ 37[1]

PKCε 108[1][2]

This data highlights that Bisindolylmaleimide XI hydrochloride exhibits a pronounced

selectivity for the conventional PKC isoforms (α, βI, βII, and γ) over the novel PKC isoform ε.

Notably, it displays a 10-fold greater selectivity for PKCα and a 4-fold greater selectivity for

PKCβI when compared to PKCε[3].

Visualizing the Protein Kinase C Signaling Pathway
The following diagram illustrates a generalized signaling cascade involving the activation of

Protein Kinase C isoforms, which play a pivotal role in a multitude of cellular processes.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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